Cas no 2097988-88-8 (1-(5-fluoro-2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride)

• Product Name: 1-(5-fluoro-2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride
• CAS No: 2097988-88-8
• MF: C₉H₁₁ClFNO
• MW: 203.641144990921
• CID: 5726939
• PubChem ID: 126844416
• Update Time: 2025-06-11

1-(5-fluoro-2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoro-2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride
• F2147-8720
• AKOS040814847
• (5-fluoro-2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride
• 2097988-88-8

• Inchi： 1S/C9H10FNO.ClH/c10-7-1-2-9-6(3-7)4-8(5-11)12-9;/h1-3,8H,4-5,11H2;1H
• InChI Key： IGAUZSIUKNKWFK-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC2=C(C=1)CC(CN)O2

Computed Properties

• Exact Mass: 203.0513198g/mol
• Monoisotopic Mass: 203.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(5-fluoro-2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride

Comprehensive Overview of 1-(5-fluoro-2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride (CAS No. 2097988-88-8)

The compound 1-(5-fluoro-2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride (CAS No. 2097988-88-8) is a fluorinated benzofuran derivative with significant potential in pharmaceutical and biochemical research. This molecule features a dihydrobenzofuran core, a fluoro substituent at the 5-position, and an aminomethyl group at the 2-position, which is protonated as a hydrochloride salt. Its unique structure makes it a valuable intermediate for drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme modulators.

In recent years, the demand for fluorinated heterocycles like 1-(5-fluoro-2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly focusing on fluorine-containing compounds to improve drug efficacy, a trend reflected in the rising number of FDA-approved fluorinated drugs. This compound’s benzofuran scaffold is particularly noteworthy, as it mimics natural bioactive molecules, making it a hotspot for neuropharmacology and cancer therapeutics studies.

The synthesis of CAS No. 2097988-88-8 typically involves multi-step organic reactions, including cyclization, fluorination, and amination, followed by salt formation. Its hydrochloride salt form enhances solubility, a critical factor for in vitro and in vivo testing. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its purity and structural integrity, ensuring compliance with Good Manufacturing Practices (GMP) for preclinical applications.

Current research highlights the role of 1-(5-fluoro-2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride in modulating serotonin receptors and dopamine transporters, aligning with the growing interest in neurological disorders like depression and Parkinson’s disease. Online searches for "fluorinated CNS drugs" and "benzofuran derivatives in medicine" have spiked, underscoring its relevance. Additionally, its potential as a precursor for PET imaging probes is being explored, leveraging the fluoro label for diagnostic applications.

From a commercial perspective, CAS No. 2097988-88-8 is supplied by specialized fine chemical manufacturers under strict quality control. Its pricing and availability are influenced by the demand for high-purity intermediates in contract research organizations (CROs) and academic labs. Regulatory compliance, including REACH and ISO certifications, is critical for global distribution, addressing concerns about synthetic compound safety and environmental impact.

In summary, 1-(5-fluoro-2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride represents a versatile building block in modern drug development. Its combination of fluorine chemistry and heterocyclic architecture positions it at the forefront of innovations targeting neurodegenerative diseases and precision medicine. As AI-driven drug design gains traction, compounds like this are likely to feature prominently in virtual screening libraries and machine learning-aided discovery pipelines.